Cas no 167155-56-8 (4-(chloromethyl)-2-(4-methoxyphenyl)-1,3-oxazole)

• Product Name: 4-(chloromethyl)-2-(4-methoxyphenyl)-1,3-oxazole
• CAS No: 167155-56-8
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• MDL: MFCD09403610
• CID: 3157282
• PubChem ID: 19958794
• Update Time: 2025-07-18

4-(chloromethyl)-2-(4-methoxyphenyl)-1,3-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-2-(4-methoxyphenyl)-1,3-oxazole
• 167155-56-8
• UUZBMZDVUFFUDE-UHFFFAOYSA-N
• EN300-28278
• 4-chloromethyl-2-(4-methoxy-phenyl)-oxazole
• 4-(CHLOROMETHYL)-2-(4-METHOXYPHENYL)OXAZOLE
• AB50581
• Z235348031
• SCHEMBL202974
• G57621
• AKOS009130534

• MDL： MFCD09403610
• Inchi： 1S/C11H10ClNO2/c1-14-10-4-2-8(3-5-10)11-13-9(6-12)7-15-11/h2-5,7H,6H2,1H3
• InChI Key： UUZBMZDVUFFUDE-UHFFFAOYSA-N
• SMILES： ClCC1=COC(C2C=CC(=CC=2)OC)=N1

Computed Properties

• Exact Mass: 223.0400063g/mol
• Monoisotopic Mass: 223.0400063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on 4-(chloromethyl)-2-(4-methoxyphenyl)-1,3-oxazole

Comprehensive Overview of 4-(chloromethyl)-2-(4-methoxyphenyl)-1,3-oxazole (CAS No. 167155-56-8)

The compound 4-(chloromethyl)-2-(4-methoxyphenyl)-1,3-oxazole (CAS No. 167155-56-8) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the oxazole ring and chloromethyl functional group, make it a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. The presence of the 4-methoxyphenyl moiety further enhances its reactivity, enabling diverse chemical transformations.

In recent years, the demand for 1,3-oxazole derivatives has surged due to their broad biological activities. 4-(chloromethyl)-2-(4-methoxyphenyl)-1,3-oxazole stands out as a key building block for synthesizing more complex molecules. Its applications extend to materials science, where it is used in the design of organic semiconductors and luminescent materials. The compound's CAS No. 167155-56-8 is frequently searched in academic databases, reflecting its growing importance in interdisciplinary research.

One of the most discussed topics in organic chemistry is the role of heterocyclic compounds in sustainable synthesis. 4-(chloromethyl)-2-(4-methoxyphenyl)-1,3-oxazole aligns with this trend, as its modular structure allows for efficient, atom-economical reactions. Researchers are also investigating its potential in green chemistry protocols, such as catalytic C-H functionalization. These advancements address the rising interest in eco-friendly synthetic methods, a hot topic in both industry and academia.

The compound's chloromethyl group is particularly noteworthy for its reactivity in nucleophilic substitution reactions. This feature enables the introduction of various substituents, making CAS No. 167155-56-8 a valuable tool for medicinal chemists. Recent studies highlight its utility in creating prodrugs and targeted delivery systems, which are critical for advancing personalized medicine. Such applications resonate with the current focus on precision healthcare and innovative therapeutic strategies.

Another area of interest is the computational modeling of oxazole-based compounds. 4-(chloromethyl)-2-(4-methoxyphenyl)-1,3-oxazole has been the subject of density functional theory (DFT) studies to predict its electronic properties and reactivity. These insights are invaluable for designing new materials with tailored functionalities, a topic frequently explored in nanotechnology forums. The integration of experimental and theoretical data underscores the compound's relevance in cutting-edge research.

From an industrial perspective, the scalability of synthesizing 4-(chloromethyl)-2-(4-methoxyphenyl)-1,3-oxazole is a key consideration. Optimized protocols using cost-effective catalysts and solvents are being developed to meet the growing demand. This aligns with the broader push for sustainable manufacturing practices, a priority for chemical enterprises worldwide. The compound's CAS No. 167155-56-8 is often referenced in patents, highlighting its commercial potential.

In summary, 4-(chloromethyl)-2-(4-methoxyphenyl)-1,3-oxazole (CAS No. 167155-56-8) is a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its structural versatility and reactivity make it a cornerstone in modern synthetic strategies. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of scientific innovation.